Cas no 887592-08-7 (Quinazoline,7-bromo-4-chloro-2-ethyl-)

• Product Name: Quinazoline,7-bromo-4-chloro-2-ethyl-
• CAS No: 887592-08-7
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• CID: 713680
• PubChem ID: 53404536
• Update Time: 2025-04-19

Quinazoline,7-bromo-4-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,7-bromo-4-chloro-2-ethyl-
• 7-bromo-4-chloro-2-ethylquinazoline
• 7-bromo-4-chloro-2-ethyl-quinazoline
• DTXSID70695407
• 887592-08-7

• MDL： MFCD06657217
• Inchi： 1S/C10H8BrClN2/c1-2-9-13-8-5-6(11)3-4-7(8)10(12)14-9/h3-5H,2H2,1H3
• InChI Key： ONNFCCIZEBRGHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=C(CC)N=C2C=1)Cl

Computed Properties

• Exact Mass: 269.95594g/mol
• Monoisotopic Mass: 269.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 25.8Ų